Iodine doping induced activation of covalent organic framework cathodes for Li-ion batteries†
RSC Advances Pub Date: 2023-06-22 DOI: 10.1039/D3RA01414B
Abstract
Covalent organic frameworks (COFs) are considered as promising candidate organic electrode materials for lithium-ion batteries (LIBs) because of their relatively high capacity, ordered nanopores, and limited solubility in electrolyte. However, the practical capacity of COF materials is mainly affected by their low electronic/ionic conductivity and the deep-buried active sites inside the COFs. Here, we synthesize an iodine doped β-ketoenamine-linked COF (2,6-diaminoanthraquinone and 1,3,5-triformylphloroglucinol, denoted as COF-I) by a facile one-pot solvothermal reaction. The introduction of iodine can make the COF more lithiophilic inside and exhibit high intrinsic ion/electron transport, ensuring more accessible active sites of the COFs. Consequently, when used as the cathode of LIBs, COF-I demonstrates a high initial discharge capacity of 140 mA h g−1 at 0.2 A g−1, and excellent cycling stability with 92% capacity retention after 1000 cycles. Furthermore, a reversible capacity of 95 mA h g−1 at 1.0 A g−1 is also achieved after 300 cycles. Our study provides a facile way to develop high-performance COF electrode materials for LIB applications.
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